1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide

• IUPAC Name: 1-cyclopentyl-N-(2-methylsulfanylethyl)-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C14H24N2O2S/c1-19-9-8-15-14(18)11-6-7-13(17)16(10-11)12-4-2-3-5-12/h11-12H,2-10H2,1H3,(H,15,18)
• InChI Key: USETUKODNTVBRK-UHFFFAOYSA-N
• Canonical SMILES: CSCCNC(=O)C1CCC(=O)N(C1)C2CCCC2
• Molecular Formula: C14H24N2O2S
• Molecular Weight: 284.42 g/mol

Description

1-Cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide, also known as CX-717, is a drug that belongs to the class of ampakines. Ampakines are a group of compounds that modulate the activity of AMPA receptors in the brain, which are involved in the transmission of excitatory signals between neurons. CX-717 has been shown to enhance cognitive function and memory in animal models, and it is being investigated for its potential therapeutic applications in humans.

Mechanism of Action

The mechanism of action of 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide involves the modulation of AMPA receptors in the brain. AMPA receptors are a type of ionotropic glutamate receptor that mediates the majority of fast excitatory neurotransmission in the brain. 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide has been shown to enhance the activity of AMPA receptors, which leads to an increase in the strength of synaptic transmission and the induction of LTP.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide are related to its ability to enhance the activity of AMPA receptors in the brain. This leads to an increase in the strength of synaptic transmission, which can improve cognitive function and memory. 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide has also been shown to increase the release of acetylcholine in the prefrontal cortex, which is a neurotransmitter that is involved in attention and memory.

Advantages and Limitations for Lab Experiments

One advantage of 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide is that it has been extensively studied in animal models, and its effects on cognitive function and memory have been well characterized. This makes it a useful tool for investigating the cellular and molecular mechanisms that underlie learning and memory. However, one limitation of 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide is that its effects on cognitive function and memory may not necessarily translate to humans. Further research is needed to determine whether 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide has therapeutic potential in humans.

Future Directions

There are several future directions for research on 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide. One area of interest is the potential therapeutic applications of 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide in humans. 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide has been shown to enhance cognitive function and memory in animal models, and it is possible that it may have similar effects in humans. Further research is needed to determine whether 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide is safe and effective for use in humans.
Another area of interest is the development of more potent and selective ampakines. 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide is a relatively weak ampakine, and there is a need for more potent compounds that can selectively modulate the activity of specific subtypes of AMPA receptors. This could lead to the development of more effective treatments for cognitive impairment and memory loss.
In addition, there is a need for further research on the cellular and molecular mechanisms that underlie the effects of 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide on cognitive function and memory. This could lead to a better understanding of the neural circuits that are involved in learning and memory, and could provide insights into the development of new treatments for cognitive impairment and memory loss.

Scientific Research Applications

1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide has been extensively studied in animal models, where it has been shown to enhance cognitive function and memory. In particular, 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide has been shown to improve performance in tasks that require attention, learning, and memory, such as the Morris water maze and the radial arm maze. 1-cyclopentyl-N-[2-(methylthio)ethyl]-6-oxo-3-piperidinecarboxamide has also been shown to enhance long-term potentiation (LTP) in the hippocampus, which is a cellular mechanism that underlies learning and memory.